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Compound of Interest

Compound Name: Delta-Valerolactone

Cat. No.: B126995 Get Quote

An In-depth Technical Guide to Delta-Valerolactone: Chemical Properties and Structure

General Description
Delta-valerolactone (δ-valerolactone), systematically named oxan-2-one, is a cyclic ester

(lactone) derived from 5-hydroxypentanoic acid.[1][2] It is a six-membered ring compound

belonging to the delta-lactone class.[3] This compound is recognized for its favorable

properties, including good thermal stability, high boiling point, low vapor pressure, and excellent

solvency for both polar and non-polar substances.[4] Furthermore, δ-valerolactone is noted for

its low toxicity, biocompatibility, and biodegradability, making it a compound of significant

interest in the development of sustainable polymers and biomedical applications.[4][5] It serves

as a key monomer in the synthesis of polyesters and is utilized as a starting material for various

chemical syntheses.[6]

Chemical Structure
Delta-valerolactone is characterized by a six-membered heterocyclic ring containing one

oxygen atom and a ketone group at the 2-position.[1]

IUPAC Name: oxan-2-one[1]

Molecular Formula: C₅H₈O₂[1][7]

SMILES: C1CCOC(=O)C1[3][7]
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Synonyms: 5-Valerolactone, Tetrahydro-2H-pyran-2-one, 5-Hydroxypentanoic acid delta-

lactone[2][7][8]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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